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Compound of Interest

Compound Name: N,N-Dibenzyl-p-anisidine

Cat. No.: B092934 Get Quote

Disclaimer: Specific health and safety data for N,N-Dibenzyl-p-anisidine is not readily

available in published literature. This guide is therefore based on the toxicological profile of the

structurally related parent compound, p-anisidine. The dibenzyl substitution may alter the

physicochemical and toxicological properties. This information should be used as a

precautionary guide and not as a direct toxicological assessment of N,N-Dibenzyl-p-anisidine.

This technical guide provides an in-depth overview of the health and safety information

pertinent to N,N-Dibenzyl-p-anisidine, primarily leveraging data from its parent compound, p-

anisidine. It is intended for researchers, scientists, and professionals in drug development who

may handle this or structurally similar compounds.

Hazard Identification and Classification
Based on the data for p-anisidine, N,N-Dibenzyl-p-anisidine should be handled as a

substance with significant health hazards. The Globally Harmonized System (GHS)

classification for p-anisidine indicates a high level of toxicity.

Table 1: GHS Classification for p-Anisidine
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]

Acute Toxicity, Dermal Category 1
H310: Fatal in contact with

skin.[1]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.[1]

Carcinogenicity Category 1B H350: May cause cancer.[1]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Toxicological Data Summary
Quantitative toxicological data for p-anisidine provides a basis for assessing the potential risks

associated with N,N-Dibenzyl-p-anisidine.

Table 2: Acute Toxicity Data for p-Anisidine

Route Species Value Reference

Oral LD50 Rat 1400 mg/kg [2]

Dermal LD50 Rat 3200 mg/kg [2]

Potential Health Effects
Exposure to aromatic amines like p-anisidine can lead to a range of health effects.[3]

Acute Effects: Inhalation, ingestion, or skin contact can be fatal.[1] It may cause irritation to

the skin, eyes, and respiratory tract.[3] A significant acute effect of exposure to aromatic

amines is methemoglobinemia, a condition where the iron in hemoglobin is oxidized,
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rendering it unable to transport oxygen effectively.[3][4][5] This can lead to cyanosis (bluish

discoloration of the skin), headache, dizziness, and fatigue.[3][4]

Chronic Effects: Prolonged or repeated exposure may cause damage to the blood, kidneys,

and liver.[4] p-Anisidine is classified as a substance that may cause cancer.[1] It may also

cause skin allergies.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Given the high toxicity of p-anisidine, stringent safety protocols should be adopted when

handling N,N-Dibenzyl-p-anisidine.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.

Eye Protection: Chemical safety goggles and a face shield are mandatory.[1][6]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or protective suit are

essential.[1]

Respiratory Protection: In case of inadequate ventilation or when handling powders, a

NIOSH-approved respirator with appropriate cartridges should be used.

Handling and Storage
Handling: Avoid direct contact with the substance. Do not eat, drink, or smoke in the handling

area. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and acids.[6]

Emergency Procedures
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Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Seek immediate medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[7]

Visualizations
Generalized Safe Handling Workflow
The following diagram outlines a logical workflow for the safe handling of potentially hazardous

aromatic amines like N,N-Dibenzyl-p-anisidine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1542478445_p-ANISIDINECASNO104-94-9MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1542478445_p-ANISIDINECASNO104-94-9MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1542478445_p-ANISIDINECASNO104-94-9MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1542478445_p-ANISIDINECASNO104-94-9MSDS.pdf
https://www.benchchem.com/product/b092934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Emergency Response

Conduct Risk Assessment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Ventilated Work Area
(Chemical Fume Hood)

Handle Compound with Care
(Avoid Inhalation, Contact, Ingestion)

Store in Tightly Sealed Container

Decontaminate Work Surfaces

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly

Exposure Event

Administer First Aid
(as per SDS)

Seek Immediate Medical Attention

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aromatic Amine
(e.g., p-Anisidine)

Metabolic Activation
(e.g., by Cytochrome P450)

Absorption into body

Reactive Metabolites
(e.g., N-hydroxylamines)

Hemoglobin (Fe2+)
(in Red Blood Cells)

Oxidation

Methemoglobin (Fe3+)

Impaired Oxygen Transport

Tissue Hypoxia

Clinical Symptoms
(Cyanosis, Dizziness, Headache)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b092934?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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